Cas no 1672-91-9 (Benzenesulfonamide,4-amino-N-(5-chloro-2-pyrazinyl)-)

• Product Name: Benzenesulfonamide,4-amino-N-(5-chloro-2-pyrazinyl)-
• CAS No: 1672-91-9
• MF: C₁₀H₉ClN₄O₂S
• MW: 284.722059011459
• CID: 186051
• PubChem ID: 164867
• Update Time: 2025-05-21

Benzenesulfonamide,4-amino-N-(5-chloro-2-pyrazinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(5-chloro-2-pyrazinyl)-
• sulfachlorpyrazine
• 4-Amino-N-(5-chloropyrazinyl)benzenesulfonamide
• Benzenesulfonamide, 4-amino-N-(5-chloropyrazinyl)-
• Sulphachloropyrazine
• 96R84UZ2XA
• CHEBI:145370
• F1905-8633
• Q27271921
• 4-Amino-N-(5-chloropyrazin-2(1H)-ylidene)benzene-1-sulfonamide
• DTXSID50937296
• 4-amino-N-(5-chloropyrazin-2-yl)benzene-1-sulfonamide
• 1672-91-9
• UNII-96R84UZ2XA
• 4-amino-n-(5-chloropyrazin-2-yl)benzenesulfonamide
• SCHEMBL6752479
• AKOS025402285
• 4-AMINO-N-(5-CHLOROPYRAZINYL)-BENZENESULFONAMIDE
• BENZENESULFONAMIDE, 4-AMINO-N-(5-CHLORO-2-PYRAZINYL)-
• AC-7628

• Inchi： 1S/C10H9ClN4O2S/c11-9-5-14-10(6-13-9)15-18(16,17)8-3-1-7(12)2-4-8/h1-6H,12H2,(H,14,15)
• InChI Key： GDANWVKBBCWCIJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)NS(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 284.01367
• Monoisotopic Mass: 284.013474
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106
• XLogP3: 0.9

Experimental Properties

• Density: 1.588
• Melting Point: 211.9-213.7 °C
• Boiling Point: 497.7°Cat760mmHg
• Flash Point: 254.8°C
• PSA: 97.97

Additional information on Benzenesulfonamide,4-amino-N-(5-chloro-2-pyrazinyl)-

Benzenesulfonamide, 4-Amino-N-(5-Chloro-2-Pyrazinyl): A Comprehensive Overview

Benzenesulfonamide, 4-amino-N-(5-chloro-2-pyrazinyl) is a chemical compound with the CAS registry number 1672-91-9. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecular structure of this compound consists of a benzenesulfonamide moiety substituted with an amino group at the para position and an N-substituent derived from a 5-chloro-2-pyrazinyl group. The combination of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of Benzenesulfonamide, 4-amino-N-(5-chloro-2-pyrazinyl) typically involves multi-step organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions and improve yields.

One of the most significant applications of this compound lies in its potential as a drug candidate. Sulfonamides are known for their ability to inhibit various enzymes and receptors, making them valuable in the development of therapeutic agents. Studies have shown that Benzenesulfonamide, 4-amino-N-(5-chloro-2-pyrazinyl) exhibits promising activity against certain enzyme targets associated with diseases such as cancer and inflammatory disorders. For example, recent research has demonstrated its ability to inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in materials science. The sulfonamide group is known to enhance the solubility and stability of materials, making it a valuable component in the development of advanced polymers and coatings. Researchers have explored its incorporation into polymeric systems to improve mechanical properties and thermal stability.

The physical and chemical properties of Benzenesulfonamide, 4-amino-N-(5-chloro-2-pyrazinyl) have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, electronic structure, and intermolecular interactions. For instance, X-ray crystallography has revealed that the compound forms a crystalline solid with a well-defined lattice structure.

From an environmental perspective, the biodegradation and toxicity profiles of Benzenesulfonamide, 4-amino-N-(5-chloro-2-pyrazinyl) have been evaluated to assess its potential impact on ecosystems. Studies indicate that the compound undergoes moderate biodegradation under aerobic conditions, with certain microbial strains exhibiting the ability to metabolize it efficiently. However, further research is required to fully understand its environmental fate and risks.

In conclusion, Benzenesulfonamide, 4-amino-N-(5-chloro-2-pyrazinyl) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in various industries.